Cas no 2470439-81-5 (1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride)

• Product Name: 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride
• CAS No: 2470439-81-5
• MF: C₉H₁₅ClNOP
• MW: 219.648262262344
• MDL: MFCD32710918
• CID: 5670576
• PubChem ID: 155819704
• Update Time: 2025-06-07

1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride
• 2470439-81-5
• EN300-27101444
• Dimethylphosphoryl(phenyl)methanamine;hydrochloride

• MDL： MFCD32710918
• Inchi： 1S/C9H14NOP.ClH/c1-12(2,11)9(10)8-6-4-3-5-7-8;/h3-7,9H,10H2,1-2H3;1H
• InChI Key： BZERBNQSNMYVFB-UHFFFAOYSA-N
• SMILES： Cl.P(C)(C)(C(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 219.0579788g/mol
• Monoisotopic Mass: 219.0579788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride

Research Brief on 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride (CAS: 2470439-81-5): Recent Advances and Applications

1-(Dimethylphosphoryl)-1-phenylmethanamine hydrochloride (CAS: 2470439-81-5) is a chemically modified amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phosphoryl and phenylmethanamine structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and enzyme modulation. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride involves a multi-step process, including phosphorylation of phenylmethanamine derivatives under controlled conditions. Recent advancements in synthetic methodologies have improved yield and purity, making it more accessible for preclinical studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity and purity, ensuring reproducibility in research settings.

Pharmacological evaluations of this compound have revealed its ability to modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. In vitro studies demonstrate its affinity for specific receptors and enzymes, suggesting potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in animal models, providing a foundation for future clinical trials.

Recent research has also explored the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its phosphoryl group offers a reactive site for further chemical modifications, enabling the development of derivatives with enhanced therapeutic properties. Collaborative efforts between academic and industrial researchers have accelerated the exploration of its applications, with several patents filed for novel formulations and delivery systems.

In conclusion, 1-(dimethylphosphoryl)-1-phenylmethanamine hydrochloride (CAS: 2470439-81-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research aims to elucidate its full therapeutic potential, optimize its synthetic pathways, and explore its mechanisms of action. As the field progresses, this compound may pave the way for innovative treatments targeting CNS disorders and beyond.